Cas no 2375270-83-8 (Isoquinoline, 7-bromo-8-fluoro-1,2,3,4-tetrahydro-, hydrochloride (1:1))

• Product Name: Isoquinoline, 7-bromo-8-fluoro-1,2,3,4-tetrahydro-, hydrochloride (1:1)
• CAS No: 2375270-83-8
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• CID: 5796807
• Update Time: 2025-05-26

Isoquinoline, 7-bromo-8-fluoro-1,2,3,4-tetrahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-bromo-8-fluoro-1,2,3,4-tetrahydro-, hydrochloride (1:1)
• 7-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline HCl
• 7-Bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride

• Inchi： 1S/C9H9BrFN.ClH/c10-8-2-1-6-3-4-12-5-7(6)9(8)11;/h1-2,12H,3-5H2;1H
• InChI Key： VVAVAZAQHPWHNC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C2CCNCC=12)Br.Cl

Additional information on Isoquinoline, 7-bromo-8-fluoro-1,2,3,4-tetrahydro-, hydrochloride (1:1)

Isoquinoline, 7-bromo-8-fluoro-1,2,3,4-tetrahydro-, hydrochloride (1:1)

The compound Isoquinoline, 7-bromo-8-fluoro-1,2,3,4-tetrahydro-, hydrochloride (1:1) with CAS No. 2375270-83-8 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of isoquinoline, a bicyclic heterocyclic aromatic compound with a wide range of applications in drug discovery and development. The presence of bromine and fluorine substituents at the 7 and 8 positions respectively introduces unique electronic and steric properties to the molecule, making it a valuable tool in medicinal chemistry.

Isoquinoline derivatives have been extensively studied due to their potential as scaffolds for various bioactive molecules. The tetrahydroisoquinoline moiety in this compound adds further complexity by introducing a saturated ring system, which can enhance the molecule's pharmacokinetic properties such as solubility and bioavailability. Recent studies have highlighted the role of such compounds in targeting specific receptors and enzymes involved in neurological disorders, making them promising candidates for drug development.

The synthesis of Isoquinoline, 7-bromo-8-fluoro-1,2,3,4-tetrahydro-, hydrochloride (1:1) involves a series of carefully designed organic reactions. The process typically begins with the preparation of the isoquinoline skeleton through cyclization reactions. Subsequent halogenation steps introduce bromine and fluorine atoms at specific positions to achieve the desired substitution pattern. The final step involves protonation to form the hydrochloride salt, ensuring optimal stability and solubility for further characterization and application.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm the molecular structure and purity of the compound. The CAS No. 2375270-83-8 serves as a unique identifier for this compound within chemical databases worldwide.

In terms of applications, Isoquinoline derivatives like this one are being explored for their potential in treating conditions such as cancer and neurodegenerative diseases. Recent research has demonstrated that certain isoquinoline-based compounds exhibit potent anti-inflammatory and antioxidant activities. Additionally, their ability to modulate ion channels makes them attractive candidates for developing novel therapeutic agents.

The integration of bromine and fluorine substituents into the isoquinoline framework further enhances its bioactivity. Bromine substitution at position 7 contributes to increased lipophilicity, while fluorine at position 8 imparts additional electronic effects that can fine-tune receptor interactions. These modifications are critical in optimizing the compound's pharmacodynamic properties.

In conclusion, Isoquinoline, 7-bromo-8-fluoro-1,2,3,4-tetrahydro-, hydrochloride (1:1) represents a significant advancement in isoquinoline chemistry. Its unique structure and functional groups make it a valuable asset in drug discovery programs targeting complex biological systems. As research continues to uncover new applications for this compound class, its role in modern medicine is expected to grow significantly.